Cas no 2228325-56-0 (methyl({2-methyl-1-3-(trifluoromethyl)pyridin-4-ylpropan-2-yl})amine)

• Product Name: methyl({2-methyl-1-3-(trifluoromethyl)pyridin-4-ylpropan-2-yl})amine
• CAS No: 2228325-56-0
• MF: C₁₁H₁₅F₃N₂
• MW: 232.245413064957
• CID: 6435208
• PubChem ID: 165695009
• Update Time: 2025-10-28

methyl({2-methyl-1-3-(trifluoromethyl)pyridin-4-ylpropan-2-yl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({2-methyl-1-3-(trifluoromethyl)pyridin-4-ylpropan-2-yl})amine
• methyl({2-methyl-1-[3-(trifluoromethyl)pyridin-4-yl]propan-2-yl})amine
• 2228325-56-0
• EN300-1953699

• Inchi： 1S/C11H15F3N2/c1-10(2,15-3)6-8-4-5-16-7-9(8)11(12,13)14/h4-5,7,15H,6H2,1-3H3
• InChI Key： IPRYAFMFBSJGKD-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=CC=1CC(C)(C)NC)(F)F

Computed Properties

• Exact Mass: 232.11873297g/mol
• Monoisotopic Mass: 232.11873297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 24.9Ų

Additional information on methyl({2-methyl-1-3-(trifluoromethyl)pyridin-4-ylpropan-2-yl})amine

Chemical Compound: Methyl({2-methyl-1-[3-(trifluoromethyl)pyridin-4-yl]propan-2-yl})amine (CAS No. 2228325-56-0)

The compound methyl({2-methyl-1-[3-(trifluoromethyl)pyridin-4-yl]propan-2-yl})amine, with the CAS registry number 2228325-56-0, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemicals. This compound is characterized by its unique structure, which incorporates a methylamine group attached to a branched alkyl chain substituted with a trifluoromethylpyridine moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and other enzyme-targeting drugs. The trifluoromethyl group, a well-known electron-withdrawing substituent, plays a critical role in modulating the electronic properties of the pyridine ring, thereby enhancing the molecule's reactivity and selectivity in biological systems.

In addition to its pharmaceutical applications, methyl({2-methyl-1-[3-(trifluoromethyl)pyridin-4-yl]propan-2-yl})amine has also been investigated for its potential use in agrochemicals. Its ability to interact with specific biochemical pathways in plants and pests makes it a promising candidate for the development of safer and more effective pesticides. Recent advancements in green chemistry have further emphasized the importance of such compounds in sustainable agricultural practices.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the trifluoromethylpyridine derivative. This is followed by alkylation and subsequent amine formation steps, which require precise control over reaction conditions to ensure high yields and product purity. The use of modern catalytic techniques and advanced purification methods has significantly improved the efficiency of these processes.

From an analytical standpoint, methyl({2-methyl-1-[3-(trifluoromethyl)pyridin-4-yl]propan-2-yl})amine can be thoroughly characterized using a variety of spectroscopic techniques. High-resolution mass spectrometry (HRMS) provides precise molecular weight confirmation, while nuclear magnetic resonance (NMR) spectroscopy offers detailed insights into the molecular structure and stereochemistry. These analytical tools are essential for ensuring the quality and consistency of the compound during its production and application phases.

The environmental impact of this compound has also been a topic of recent research. Studies have shown that it exhibits low toxicity to non-target organisms, making it an attractive option for eco-friendly agricultural solutions. Furthermore, its degradation pathways under various environmental conditions have been investigated, providing valuable information for risk assessment and regulatory compliance.

In conclusion, methyl({2-methyl-1-[3-(trifluoromethyl)pyridin-4-yl]propan-2-yl})amine (CAS No. 2228325-56-0) stands as a testament to the ongoing innovation in chemical synthesis and application. Its unique structure, coupled with its versatile functional groups, positions it as a key player in both pharmaceutical and agrochemical industries. As research continues to uncover new applications and optimize its production processes, this compound is poised to make significant contributions to scientific advancements in the coming years.